Cas no 91713-43-8 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-
• CAS No: 91713-43-8
• MF: C₂₇H₂₄ClN₃O₅
• MW: 505.949565887451
• CID: 5616218
• Update Time: 2023-09-05

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-
• 3',5'-di-Tol-6-Cl-7-Deaza-dA

• Inchi： 1S/C27H24ClN3O5/c1-16-3-7-18(8-4-16)26(32)34-14-22-21(36-27(33)19-9-5-17(2)6-10-19)13-23(35-22)31-12-11-20-24(28)29-15-30-25(20)31/h3-12,15,21-23H,13-14H2,1-2H3/t21-,22+,23+/m0/s1
• InChI Key： VDRAZDYZJAKJRV-YTFSRNRJSA-N
• SMILES： O([C@@H]1[C@H](O[C@@H](N2C=CC3C(=NC=NC2=3)Cl)C1)COC(C1C=CC(C)=CC=1)=O)C(C1C=CC(C)=CC=1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 120 °C
• Boiling Point: 675.3±55.0 °C(Predicted)
• pka: 2.88±0.30(Predicted)